CaSR Agonist Potency: γ-EVG vs. Glutathione
In HEK-293 cells expressing human CaSR, γ-Glu-Val-Gly exhibited an EC50 of 41.9 nM with an Emax of 40.8% relative to the Ca²⁺ maximum, compared with glutathione (γ-Glu-Cys-Gly, GSH) which displayed an EC50 of 76.5 nM and a lower Emax of 27.6% [1]. The structurally related analog γ-Glu-Abu-Gly showed a slightly lower EC50 of 18.1 nM but a substantially reduced Emax of 25.6%, indicating that γ-Glu-Val-Gly achieves a superior balance of potency and maximal receptor activation [1]. The dipeptide γ-Glu-Val exhibited an EC50 of 1.34 μM—approximately 32-fold weaker than γ-Glu-Val-Gly [1]. This demonstrates that the C-terminal glycine residue is critical for high-affinity CaSR engagement and that valine at the second position (vs. cysteine in GSH) optimizes both potency and efficacy.
| Evidence Dimension | CaSR agonist potency (EC50) and maximal efficacy (Emax) |
|---|---|
| Target Compound Data | γ-Glu-Val-Gly EC50 = 41.9 nM, Emax = 40.8% |
| Comparator Or Baseline | GSH (γ-Glu-Cys-Gly) EC50 = 76.5 nM, Emax = 27.6%; γ-Glu-Abu-Gly EC50 = 18.1 nM, Emax = 25.6%; γ-Glu-Val EC50 = 1.34 μM, Emax = 53.3% |
| Quantified Difference | γ-Glu-Val-Gly is ~1.8× more potent than GSH and ~32× more potent than γ-Glu-Val; achieves 1.48× higher Emax than GSH |
| Conditions | HEK-293 cells transiently expressing human CaSR; fluorescence-based Ca²⁺ mobilization assay; EC50 defined at 50% of maximum Ca²⁺ response |
Why This Matters
Higher potency at lower concentrations enables reduced dosage in food formulations, lowering cost-in-use and minimizing potential off-flavor risks compared to GSH.
- [1] Ohsu T, Amino Y, Nagasaki H, Yamanaka T, Takeshita S, Hatanaka T, Maruyama Y, Miyamura N, Eto Y. Involvement of the calcium-sensing receptor in human taste perception. J Biol Chem. 2010;285(2):1016-1022. doi:10.1074/jbc.M109.029165 View Source
